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Compound of Interest

Compound Name: Oxygen-19

Cat. No.: B1255936

Get Quote

Welcome to the technical support center for Oxygen-19. This resource is designed for

researchers, scientists, and drug development professionals. Here you will find essential

information, frequently asked questions (FAQs), and troubleshooting guidance related to the

synthesis and application of Oxygen-19.

Given the unique properties of Oxygen-19, particularly its extremely short half-life, this guide

focuses on the feasibility and significant challenges associated with its use in typical research

and drug development workflows.

Frequently Asked Questions (FAQs)
Q1: What is Oxygen-19 and what are its basic properties?

A1: Oxygen-19 (¹⁹O) is a radioactive isotope of oxygen. Its nucleus contains 8 protons and 11

neutrons. It is an artificially produced radionuclide with a very short half-life, which is its most

critical characteristic for any potential application. Its study is almost exclusively for academic

purposes in nuclear physics.[1] Key properties are summarized in the table below.

Q2: Is Oxygen-19 suitable for use in PET imaging or as a radiotracer in drug development?

A2: No, Oxygen-19 is generally considered unsuitable for standard Positron Emission

Tomography (PET) imaging or as a radiotracer in drug development.[1] The primary reason is
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its extremely short half-life of about 26.5 seconds.[1][2][3][4] This duration is typically

insufficient for the necessary steps of radiosynthesis, purification, quality control, administration

to a biological subject, and subsequent imaging, which require more time. For PET applications

involving oxygen, Oxygen-15 (¹⁵O), with a longer half-life of approximately 2 minutes, is the

preferred isotope.[5][6][7]

Q3: What are the primary challenges of working with extremely short-lived radioisotopes like

Oxygen-19?

A3: The challenges are significant and multifaceted, spanning production, synthesis, and

application:

Rapid Decay: The isotope loses half of its radioactivity every 26.5 seconds. This rapid decay

means that even if a usable quantity is produced, it diminishes to an unusable level very

quickly.

On-Site Production Requirement: Due to its short half-life, ¹⁹O must be produced and used

immediately at the site of the experiment, typically requiring a particle accelerator or nuclear

reactor.[8]

Complex Logistics: The entire workflow, from production to potential use, must be flawlessly

coordinated and executed within seconds, which is practically impossible for most biological

studies.[9][10]

Radiochemistry Complexity: Developing a chemical synthesis to incorporate the ¹⁹O atom

into a molecule of interest (a process called radiolabeling) must be extraordinarily fast—often

on the order of seconds. This is a major technical hurdle that has not been overcome for

complex molecules.[10][11]

Troubleshooting Guide: Synthesis & Application
Issues
This section addresses potential issues by framing them within the context of the isotope's

inherent limitations.

Issue 1: Cannot Find an Established Protocol for ¹⁹O-Labeling of a Pharmaceutical Compound.
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Cause: There are no established, routine protocols for labeling complex pharmaceutical

compounds with Oxygen-19. The 26.5-second half-life precludes multi-step synthetic

chemical reactions, purification (e.g., via HPLC), and quality control procedures that are

standard in radiopharmaceutical development.[11]

Recommendation: Re-evaluate the experimental goals. If the aim is to study oxygen

metabolism or perfusion, consider using the established PET isotope Oxygen-15 (¹⁵O) in the

form of [¹⁵O]H₂O, [¹⁵O]O₂, or [¹⁵O]CO.[6][7] If the goal is to label a specific molecule,

consider using a longer-lived isotope like Fluorine-18 (t½ ≈ 110 min) or Carbon-11 (t½ ≈ 20

min).[12]

Issue 2: Low to Non-Existent Yield of Oxygen-19 at the Point of Use.

Cause: This is an expected outcome due to rapid radioactive decay. The relationship

between time and the remaining fraction of the isotope is exponential. Even a short delay of

one or two minutes between production and measurement will result in a massive loss of

material.

Recommendation: Minimize all transport and handling times to mere seconds. This typically

involves integrating the experiment directly with the output of the production source (e.g., a

cyclotron target). For most biological or pharmaceutical labs, this level of integration is not

feasible. The diagram below illustrates the rapid decay of ¹⁹O compared to a typical

experimental timeline.

Issue 3: Spectral Interference in Neutron Activation Analysis.

Cause: If you are performing in vivo neutron activation analysis (IVNAA) on aqueous or

biological samples, the stable isotope Oxygen-18 (present in water) can be activated to

produce Oxygen-19.[13] The gamma rays emitted by ¹⁹O (at 0.197 MeV and 1.357 MeV)

can interfere with the detection of other target elements, such as Selenium-77m.[13]

Recommendation: Account for this interference by measuring the background spectrum from

a water-only phantom under the same conditions. Use time-resolved gamma spectroscopy

to isolate the short-lived ¹⁹O signal from longer-lived isotopes in your sample.[13]

Data & Protocols
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Quantitative Data Summary
The following tables summarize the key properties of Oxygen-19 and compare it with

radioisotopes commonly used in medical imaging.

Table 1: Properties of Oxygen-19 (¹⁹O)

Property Value Reference

Half-life (t½) 26.470(6) seconds [1]

Decay Mode β⁻ (Beta minus) [2][4]

Daughter Isotope Fluorine-19 (¹⁹F) [4]

Primary Gamma Ray Energy 0.197 MeV [13]

Production Method
¹⁸O(n,γ)¹⁹O (Neutron activation

of ¹⁸O)
[13]

Table 2: Comparison of Oxygen Isotopes for Imaging

Isotope Half-life Decay Mode
Common
Application

Feasibility for
Drug
Development

Oxygen-19 (¹⁹O) ~26.5 seconds β⁻
Nuclear physics

research
Not Feasible

Oxygen-15 (¹⁵O) ~2 minutes β⁺ (Positron)

PET imaging

(blood flow, O₂

metabolism)

Very

Challenging,

limited to simple

molecules

Oxygen-17 (¹⁷O) Stable N/A
NMR studies,

tracer

Feasible (non-

radioactive)

Oxygen-18 (¹⁸O) Stable N/A

Tracer studies,

¹⁸F production

target

Feasible (non-

radioactive)
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Experimental Protocols
Given the impracticality of "rapid synthesis" of complex molecules with ¹⁹O for the target

audience, a detailed protocol is not applicable. Instead, the general experimental protocol for

its production is outlined.

Protocol: Production of Oxygen-19 via Neutron Activation

This protocol describes the fundamental method for producing ¹⁹O, as might be done in a

physics research setting.

Target Preparation: Prepare a sample enriched with the stable isotope Oxygen-18. A

common target is enriched [¹⁸O]water (H₂¹⁸O).

Neutron Irradiation: Place the target in a high-flux neutron source, such as a nuclear reactor

or the output of a neutron generator. The ¹⁸O nuclei will capture neutrons via the ¹⁸O(n,γ)¹⁹O

reaction.

Irradiation Time: Irradiate the sample for a short period, typically 1-2 half-lives (approximately

30-60 seconds), to approach saturation activity without producing excessive unwanted

byproducts.

Rapid Transfer: Immediately following irradiation, the sample must be rapidly transferred to

the detection or analysis system. This step must be automated and completed within

seconds.

Analysis: For physics studies, the gamma rays emitted from the decay of ¹⁹O are measured

using a gamma-ray spectrometer (e.g., a NaI(Tl) or HPGe detector).[13]

Visualizations
Logical Workflow: The ¹⁹O Impracticality Timeline
This diagram illustrates why the short half-life of Oxygen-19 makes it unsuitable for a typical

radiolabeling experiment compared to a longer-lived isotope like Fluorine-18.
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Typical Radiotracer Experiment Workflow

Radioactive Decay Timeline

Oxygen-19 (t½ = 26.5s) Fluorine-18 (t½ = 110min)

Production

Synthesis

~5-10 min

Purification

~15-30 min

QC

~10-20 min

Administration

~5 min

Imaging

~30-60 min

100%

50%

26.5s

25%

26.5s

12.5%

26.5s

6.25%

26.5s

100%

~99.4%

1 min

~98.8%

1 min

50%

108 min

Click to download full resolution via product page

Caption: Impracticality of ¹⁹O: Most of the isotope decays before even the first step of a typical

workflow is complete.
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Production Pathway: ¹⁹O via Neutron Capture
This diagram shows the nuclear reaction for producing Oxygen-19 from stable Oxygen-18.

Oxygen-18 (¹⁸O)
Stable Target Nucleus

¹⁹O*
Excited Compound Nucleus

Neutron (n)

 Neutron
 Capture 

Oxygen-19 (¹⁹O)
Radioactive Product

 De-excitation 

Gamma Ray (γ)

Click to download full resolution via product page

Caption: Nuclear reaction pathway for the production of Oxygen-19.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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